Cas no 2172123-71-4 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• CAS No: 2172123-71-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6484537
• PubChem ID: 165517480
• Update Time: 2025-05-22

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
• 5-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid
• 2172123-71-4
• EN300-1496268

• Inchi： 1S/C27H34N2O5/c1-3-19(15-25(30)29-18(2)9-8-14-26(31)32)16-28-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JSTXOSPTXRCTEY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2172123-71-4)

The compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid, identified by the CAS registry number 2172123-71-4, is a complex organic molecule with significant applications in the field of peptide synthesis and drug development. This compound is particularly notable for its role as a building block in the construction of peptides and proteins, leveraging its unique structural features to facilitate precise chemical modifications.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which serves as a protective moiety for amino groups during peptide synthesis. The Fmoc group is well-known for its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The integration of this group into the molecule enhances its utility in constructing complex peptide sequences with high precision.

Recent advancements in chemical synthesis have further expanded the applications of this compound. Researchers have explored its potential in the development of bioactive molecules, including peptide-based drugs and vaccines. For instance, studies have demonstrated that peptides synthesized using this compound can exhibit potent bioactivity against various therapeutic targets, such as enzymes and receptors involved in disease pathways.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. Its unique structure allows for the creation of self-assembling peptides, which can form nanostructured materials with applications in drug delivery systems and tissue engineering. These materials exhibit remarkable biocompatibility and can be tailored to specific therapeutic needs, offering new avenues for medical research.

The synthesis of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The process requires meticulous control over reaction conditions to ensure high yields and purity of the final product. Recent optimizations in synthetic protocols have improved the efficiency of these reactions, reducing production costs and enhancing scalability.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a precursor to bioactive peptides with potential therapeutic applications. Its ability to serve as a versatile building block enables the creation of peptides with diverse functionalities, including enzyme inhibitors, receptor agonists, and antimicrobial agents.

In conclusion, the compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2172123-71-4) represents a valuable tool in modern chemical synthesis. Its unique structural features and versatile applications continue to drive innovation across multiple disciplines, from peptide synthesis to drug development and materials science.